(E)-2-amino-N-(2-(cyclohex-1-en-1-yl)ethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-[2-(cyclohexen-1-yl)ethyl]-1-[(E)-thiophen-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C24H24N6OS/c25-22-20(24(31)26-13-12-16-7-2-1-3-8-16)21-23(29-19-11-5-4-10-18(19)28-21)30(22)27-15-17-9-6-14-32-17/h4-7,9-11,14-15H,1-3,8,12-13,25H2,(H,26,31)/b27-15+
• InChI Key: YEWZGTQHGILUGF-JFLMPSFJSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CS5)N
• Isomeric SMILES: C1CCC(=CC1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CS5)N
• Molecular Formula: C24H24N6OS
• Molecular Weight: 444.6 g/mol
• CAS No.: 577762-92-6

Description

This compound is a pyrrolo[2,3-b]quinoxaline derivative featuring a unique structural framework. Its core consists of a 1H-pyrrolo[2,3-b]quinoxaline scaffold substituted at the 1-position with a (thiophen-2-ylmethylene)amino group and at the 3-position with a carboxamide moiety. The carboxamide side chain includes a 2-(cyclohex-1-en-1-yl)ethyl group, introducing partial unsaturation and conformational flexibility. The compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting diseases associated with dysregulated signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Key analogues differ in substituents at the carboxamide side chain (R1) and the azavinyl group (R2). These variations influence physicochemical properties and biological activity:

Compound	R1 (Carboxamide Side Chain)	R2 (Azavinyl Group)	Molecular Formula	Molecular Weight (g/mol)
Target Compound	2-(cyclohex-1-en-1-yl)ethyl	Thiophen-2-ylmethylene	C28H28N6OS	512.63
(E)-2-amino-N-(2-phenylethyl)-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	Phenethyl	Thiophen-2-ylmethylene	C25H22N6OS	462.55
2-Amino-N-[2-(1-cyclohexen-1-yl)ethyl]-1-[(E)-(3-ethoxy-4-hydroxybenzylidene)amino]-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide	2-(cyclohex-1-en-1-yl)ethyl	3-ethoxy-4-hydroxybenzylidene	C28H30N6O3	498.59

Physicochemical Properties

• Lipophilicity : The phenethyl group in increases logP (predicted: 3.8) compared to the target compound’s cyclohexenylethyl group (logP ~3.2), suggesting reduced aqueous solubility. The ethoxy-hydroxybenzylidene substituent in introduces polar groups (logP ~2.5), improving solubility but limiting membrane permeability.

Metabolic Stability

• The cyclohexenyl group in the target compound may reduce cytochrome P450-mediated oxidation compared to the phenethyl group in , which is more prone to hydroxylation.
• The ethoxy group in could undergo demethylation, generating reactive metabolites, whereas the thiophene in the target compound is metabolically stable .

Research Findings and Implications

• Kinase Inhibition: The target compound’s pyrrolo[2,3-b]quinoxaline core aligns with known kinase inhibitor scaffolds. Its thiophene substituent may mimic ATP’s adenine ring, competing for binding in kinases like BRAF or EGFR .
• Selectivity : Compared to and , the target compound’s balanced lipophilicity and rigidity may improve selectivity for specific kinase isoforms.